![molecular formula C16H16FN7O B6533722 1-(3-fluorobenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine CAS No. 1058496-82-4](/img/structure/B6533722.png)
1-(3-fluorobenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
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Overview
Description
The compound “1-(3-fluorobenzoyl)-4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine” is a complex organic molecule that contains several functional groups and rings, including a fluorobenzoyl group, a triazolopyrimidine ring, and a piperazine ring . Compounds with similar structures have been studied for their potential pharmacological activities .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluorobenzoyl group, the triazolopyrimidine ring, and the piperazine ring would all contribute to the overall structure of the molecule .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the fluorobenzoyl group might undergo reactions typical of aromatic halides, while the triazolopyrimidine ring might undergo reactions typical of heterocyclic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be determined by its molecular structure. Unfortunately, without specific experimental data, it’s difficult to predict these properties .Scientific Research Applications
Inhibition of Ubiquitin Specific Peptidase 28 (USP28)
This compound has been reported to be a potent inhibitor of USP28, a protein associated with the occurrence and development of various malignancies . The compound directly inhibits the activity of USP28, induces degradation, and inhibits cell proliferation, cell cycle, and epithelial-mesenchymal transition (EMT) progression in gastric cell lines .
Antiproliferative Activity
The compound has shown potent antiproliferative activity against several cancer cell lines . It has been found to induce apoptosis of cancer cells probably through the mitochondrial pathway accompanied with decrease of the mitochondrial membrane potential (MMP), activations of caspase-9/3, up-regulation of the expression of Bax, Bak and PUMA, as well as down-regulation of that of Bcl-2 and Mcl-1 .
Use in Medicinal Chemistry
The compound has been used in medicinal chemistry for c-Met inhibition or GABA A modulating activity .
Use in the Synthesis of Polymers
The compound has been used as a structural unit in the synthesis of polymers .
Use in the Synthesis of Nickel Nanoparticles
The compound has been used in the biosynthesis of Nickel nanoparticles from collagen extract of emperor fish wastes such as bone, skin, scales .
Anti-microbial Activity
The compound has shown anti-microbial activity against bacterial pathogens like Bacillus subtilis and Escherichia coli, and yeast pathogen Candida albicans .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3-fluorophenyl)-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN7O/c1-22-14-13(20-21-22)15(19-10-18-14)23-5-7-24(8-6-23)16(25)11-3-2-4-12(17)9-11/h2-4,9-10H,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLFLFHHDZVGYNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)C4=CC(=CC=C4)F)N=N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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